Cas no 1325208-25-0 (Mal-PEG4-NHS ester)

• Product Name: Mal-PEG4-NHS ester
• CAS No: 1325208-25-0
• MF: C₁₉H₂₆N₂O₁₀
• MW: 442.417146205902
• MDL: MFCD20230464
• CID: 2084591
• PubChem ID: 60146183
• Update Time: 2025-05-28

Mal-PEG4-NHS ester Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxopyrrolidin-1-yl 1-(2,5-dioxo-2H-pyrrol-1(5H)-yl)-3,6,9,12-tetraoxapentadecan-15-oate
• Mal-PEG4-NHS
• Mal-PEG4-NHS ester
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• MEL-Tetra-EG-Osu
• C19H26N2O10
• 6847AJ
• 4,7,10,13-Tet
• C70318
• MAL-PEG4-NHSESTER
• Mal-?PEG4-?NHS ester
• 2,5-DIOXOPYRROLIDIN-1-YL 1-(2,5-DIOXOPYRROL-1-YL)-3,6,9,12-TETRAOXAPENTADECAN-15-OATE
• 2,5-dioxopyrrolidin-1-yl 1-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3,6,9,12-tetraoxapentadecan-15-oate
• MFCD20230464
• AS-78126
• 4,7,10,13-Tetraoxapentadecanoic acid, 15-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 2,5-dioxo-1-pyrrolidinyl ester
• HY-126505
• SCHEMBL20149659
• AKOS027257126
• BP-20554
• 1325208-25-0
• CS-0105021
• SY034979
• ADC20825

• MDL： MFCD20230464
• Inchi： 1S/C19H26N2O10/c22-15-1-2-16(23)20(15)6-8-28-10-12-30-14-13-29-11-9-27-7-5-19(26)31-21-17(24)3-4-18(21)25/h1-2H,3-14H2
• InChI Key： TUPOSLKVPPFQGR-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)CCN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 442.15874503 g/mol
• Monoisotopic Mass: 442.15874503 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 442.4
• XLogP3: -2.2
• Topological Polar Surface Area: 138

Experimental Properties

• Color/Form: Solid powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 580.5±60.0 °C at 760 mmHg
• Flash Point: 304.9±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Mal-PEG4-NHS ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD338596)

Additional information on Mal-PEG4-NHS ester

Recent Advances in the Application of Mal-PEG4-NHS Ester (CAS: 1325208-25-0) in Chemical Biology and Drug Development

Mal-PEG4-NHS ester (CAS: 1325208-25-0) is a heterobifunctional crosslinker widely used in chemical biology and pharmaceutical research. This compound combines a maleimide group, which reacts with thiols, and an NHS ester, which reacts with primary amines, connected by a tetraethylene glycol (PEG4) spacer. The PEG spacer enhances solubility and reduces steric hindrance, making it a versatile tool for bioconjugation. Recent studies have highlighted its utility in antibody-drug conjugates (ADCs), protein labeling, and targeted drug delivery systems.

A 2023 study published in Bioconjugate Chemistry demonstrated the use of Mal-PEG4-NHS ester in the development of next-generation ADCs. Researchers utilized this crosslinker to conjugate a cytotoxic payload to a monoclonal antibody targeting HER2-positive breast cancer cells. The PEG4 spacer was found to improve the stability and pharmacokinetics of the ADC, leading to enhanced tumor targeting and reduced off-target effects. This study underscores the importance of Mal-PEG4-NHS ester in optimizing ADC therapeutics.

In another recent application, Mal-PEG4-NHS ester was employed in the site-specific modification of proteins for structural and functional studies. A 2024 paper in Nature Methods described its use in labeling lysine residues on proteins with fluorescent probes, enabling real-time tracking of protein interactions in live cells. The PEG4 spacer minimized interference with protein function, highlighting its advantage over shorter linkers in sensitive applications.

Emerging research has also explored the role of Mal-PEG4-NHS ester in targeted drug delivery. A 2023 study in the Journal of Controlled Release reported its use in conjugating therapeutic nanoparticles to targeting ligands, such as peptides or antibodies. The resulting constructs exhibited improved tissue penetration and sustained release profiles, demonstrating the compound's potential in nanomedicine.

Despite its widespread use, challenges remain in optimizing the reaction conditions for Mal-PEG4-NHS ester, particularly in complex biological systems. Recent advancements in click chemistry and bioorthogonal reactions may provide complementary strategies to enhance its efficiency. Future research is expected to focus on expanding its applications in personalized medicine and multi-functional bioconjugates.

In conclusion, Mal-PEG4-NHS ester (CAS: 1325208-25-0) continues to be a critical tool in chemical biology and drug development. Its unique properties, including the PEG4 spacer and dual-reactive groups, make it indispensable for creating stable and functional bioconjugates. Ongoing research is likely to uncover new applications and refine existing protocols, further solidifying its role in advancing therapeutic innovations.